Cas no 1249492-43-0 (2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol)
2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol
- 2-((2-Chlorobenzyl)(cyclopropyl)amino)ethanol
- AM91352
- 2-[(2-chlorobenzyl)cyclopropylamino]ethanol
-
- Inchi: 1S/C12H16ClNO/c13-12-4-2-1-3-10(12)9-14(7-8-15)11-5-6-11/h1-4,11,15H,5-9H2
- InChI Key: BPVYWFWJIDTCEK-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CN(CCO)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 196
- Topological Polar Surface Area: 23.5
2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 085855-500mg |
2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol |
1249492-43-0 | 500mg |
£320.00 | 2022-03-01 |
2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol
Latest Research Brief on 2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol (CAS: 1249492-43-0) in Chemical Biomedicine
In recent years, the compound 2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol (CAS: 1249492-43-0) has garnered significant attention in the field of chemical biomedicine due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and emerging applications in drug development. The compound, characterized by its unique cyclopropyl-amino-ethanol structure, has shown promise in targeting specific biological pathways, making it a subject of intense research.
Recent studies have explored the synthesis and optimization of 2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol, with a focus on improving its bioavailability and selectivity. Advanced computational modeling and high-throughput screening techniques have been employed to elucidate its mechanism of action. Preliminary results indicate that the compound exhibits potent activity against certain enzyme targets, particularly those involved in inflammatory and neurodegenerative pathways. These findings suggest its potential as a lead compound for the development of novel therapeutics.
One of the key challenges in the research of 2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol is its pharmacokinetic profile. Recent in vivo studies have highlighted the need for structural modifications to enhance its metabolic stability and reduce off-target effects. Researchers have proposed several derivative compounds, which are currently under preclinical evaluation. These efforts are expected to pave the way for more effective and safer drug candidates.
In addition to its therapeutic potential, 2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol has also been investigated for its role in chemical biology as a tool compound. Its ability to selectively modulate specific biological pathways makes it a valuable asset for studying disease mechanisms and identifying new drug targets. Collaborative efforts between academia and industry are underway to further explore these applications.
In conclusion, the latest research on 2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol (CAS: 1249492-43-0) underscores its multifaceted potential in chemical biomedicine. While significant progress has been made in understanding its biological activities and optimizing its properties, further studies are needed to fully realize its therapeutic and research applications. This brief serves as a snapshot of the current state of research and highlights the promising directions for future investigations.
1249492-43-0 (2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)